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Introduction
ONO-2920632 is a potent and selective activator of the two-pore domain potassium (K2P)

channels, specifically showing a preference for TREK-2 (TWIK-related K+ channel 2) over

TREK-1. As a CNS penetrant tool compound, ONO-2920632 is invaluable for investigating the

physiological roles of TREK channels in the nervous system and their potential as therapeutic

targets for neurological disorders, pain, and migraine. This document provides detailed

application notes and protocols for the use of ONO-2920632 in electrophysiological studies.

Mechanism of Action
ONO-2920632 functions as a positive modulator of TREK-1 and TREK-2 channels. These

channels are members of the K2P family of potassium channels that contribute to the "leak" or

background potassium currents in neurons. By activating these channels, ONO-2920632
increases potassium efflux, leading to hyperpolarization of the cell membrane. This

hyperpolarizing effect reduces neuronal excitability, which is the basis for its potential

therapeutic effects in conditions characterized by neuronal hyperexcitability.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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